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Compound of Interest

Compound Name: BDP TMR azide

Cat. No.: B13714336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BDP TMR azide is a fluorescent probe belonging to the borondipyrromethene (BODIPY) class

of dyes. Its spectral properties are similar to tetramethylrhodamine (TAMRA), making it suitable

for use in corresponding fluorescence channels. A key feature of BDP TMR is its long

fluorescence lifetime, which is particularly advantageous for fluorescence polarization assays.

The presence of an azide group enables its use in bioorthogonal chemistry, specifically in

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry."

This reaction allows for the specific and efficient labeling of alkyne-modified biomolecules, such

as proteins and nucleic acids, for visualization and tracking in biological systems.

This technical guide provides an in-depth overview of the proper storage, handling, and

common applications of BDP TMR azide, with a focus on safety and experimental best

practices.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of BDP TMR azide is essential

for its effective use and safe handling. The key quantitative data are summarized in the table

below for easy reference.
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Property Value Reference

Molecular Formula C₂₄H₂₇BF₂N₆O [1]

Molecular Weight 480.32 g/mol [1]

CAS Number 2183473-25-6; 2373346-19-9 [1]

Appearance Orange to brown solid [1]

Solubility
Good in most organic solvents

(e.g., DMSO, DMF, alcohols)
[2]

Purity
≥95% (typically verified by

HPLC-MS and ¹H NMR)

Spectral Properties
BDP TMR azide is a bright fluorophore with a high quantum yield. Its excitation and emission

maxima are well-suited for standard TAMRA filter sets.

Spectral Property Value Reference

Excitation Maximum (λex) 542 - 545 nm

Emission Maximum (λem) 570 - 574 nm

Molar Extinction Coefficient (ε) 55,000 L·mol⁻¹·cm⁻¹

Fluorescence Quantum Yield

(Φ)
0.64 - 0.95

Storage and Stability
Proper storage is critical to maintain the integrity and performance of BDP TMR azide.
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Condition Recommendation Reference

Long-term Storage Store at -20°C in the dark.

Moisture Protection
Desiccate to prevent

degradation.

Light Sensitivity
Avoid prolonged exposure to

light.

Shelf Life
Up to 24 months after receipt

when stored correctly.

Transportation
Can be transported at room

temperature for up to 3 weeks.

Safety and Handling
As an azide-containing compound, BDP TMR azide requires careful handling to mitigate

potential hazards. While some safety data sheets for similar compounds indicate they are not

classified as hazardous substances, the azide functional group warrants specific precautions.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Double-gloving is

recommended when handling the pure solid or concentrated solutions.

Body Protection: A lab coat should be worn and fully buttoned. Full-length pants and closed-

toe shoes are required in the laboratory.

Engineering Controls:

Ventilation: All handling of BDP TMR azide, especially the solid form and stock solutions,

should be performed in a properly functioning chemical fume hood.

General Handling Precautions:
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Avoid inhalation of dust and contact with skin and eyes.

Do not use metal spatulas to handle the solid compound, as this can lead to the formation of

shock-sensitive metal azides. Use plastic or ceramic spatulas instead.

Avoid contact with acids, as this can lead to the formation of highly toxic and explosive

hydrazoic acid.

Do not mix with heavy metals or their salts (e.g., lead, copper).

Avoid grinding, scratching, or subjecting the solid material to friction.

Waste Disposal:

Never dispose of azide-containing solutions down the drain. Azides can react with lead and

copper in plumbing to form highly explosive metal azides.

Collect all azide-containing waste, including contaminated consumables (e.g., pipette tips,

gloves), in a dedicated and clearly labeled hazardous waste container.

Follow your institution's specific guidelines for the disposal of azide-containing chemical

waste.

Below is a logical workflow for the safe handling and disposal of azide compounds.
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Start: Handling BDP TMR Azide

Wear Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Work in a Chemical Fume Hood

Avoid Incompatible Materials:
- Acids

- Heavy Metals
- Metal Spatulas

Perform Experiment

Waste Generated?

Collect in a Dedicated,
Labeled Hazardous Waste Container

Yes

End

NoDo NOT Dispose Down the Drain

Follow Institutional
Disposal Procedures

Click to download full resolution via product page

Caption: A decision workflow for the safe handling and disposal of BDP TMR azide.
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Experimental Protocols
The primary application of BDP TMR azide is in the copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) reaction for the fluorescent labeling of alkyne-modified biomolecules.

Below is a general workflow and a more detailed protocol for cell labeling.

General Workflow for Copper(I)-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
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Start: Labeling with BDP TMR Azide

Prepare Stock Solutions:
- BDP TMR Azide in DMSO

- Alkyne-modified Biomolecule
- Copper (II) Sulfate

- Ligand (e.g., THPTA)
- Reducing Agent (e.g., Sodium Ascorbate)

Premix Copper (II) Sulfate and Ligand Combine Alkyne-Biomolecule and
BDP TMR Azide in Reaction Buffer

Add Premixed Copper-Ligand Complex

Initiate Reaction by Adding
Freshly Prepared Sodium Ascorbate

Incubate at Room Temperature
(Protected from Light)

Purify the Labeled Biomolecule
(e.g., via Precipitation, Chromatography)

Analyze the Labeled Product
(e.g., Fluorescence Microscopy, Gel Electrophoresis)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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